Cas no 90484-53-0 (Methyl 3-bromo-4-formylbenzoate)

Methyl 3-bromo-4-formylbenzoate structure

90484-53-0 structure

Product Name:Methyl 3-bromo-4-formylbenzoate

CAS No:90484-53-0

MF:C₉H₇BrO₃

MW:243.054082155228

MDL:MFCD16036864

CID:1038683

PubChem ID:53419620

Update Time:2025-09-27

Methyl 3-bromo-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-bromo-4-formylbenzoate
- RB3327
- 5064AC
- AK100357
- ST24025283
- Terephthalaldehydic acid, 3-bromo-, methyl ester (7CI)
- 3-Bromo-4-formyl-benzoic acid methyl ester
- 5-BROMO-3-FORMYL-4-METHYLPYRIDINE
- DTXSID10697526
- DA-01275
- SCHEMBL205064
- SY024128
- EN300-201573
- AKOS016002777
- DS-3513
- 90484-53-0
- Methyl3-bromo-4-formylbenzoate
- MFCD16036864
- Z1269226369
- MDL： MFCD16036864
- Inchi： 1S/C9H7BrO3/c1-13-9(12)6-2-3-7(5-11)8(10)4-6/h2-5H,1H3
- InChI Key： OILDTPUIIUEPFL-UHFFFAOYSA-N
- SMILES： O=CC1C(Br)=CC(C(OC)=O)=CC=1

Computed Properties

Exact Mass: 241.95786g/mol
Monoisotopic Mass: 241.95786g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.4
XLogP3: 1.9

Experimental Properties

Density: 1.566±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 76.8-77.6 ºC
Solubility: Very slightly soluble (0.58 g/l) (25 º C),

Methyl 3-bromo-4-formylbenzoate Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Methyl 3-bromo-4-formylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YB638-100mg	Methyl 3-bromo-4-formylbenzoate	90484-53-0	98%	100mg	392CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YB638-250mg	Methyl 3-bromo-4-formylbenzoate	90484-53-0	98%	250mg	816CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YB638-1g	Methyl 3-bromo-4-formylbenzoate	90484-53-0	98%	1g	1008.0CNY	2021-07-12
Chemenu	CM132387-1g	methyl 3-bromo-4-formylbenzoate	90484-53-0	95+%	1g	$224	2021-06-17
Chemenu	CM132387-5g	methyl 3-bromo-4-formylbenzoate	90484-53-0	95+%	5g	$729	2021-06-17
Alichem	A019064463-1g	Methyl 3-bromo-4-formylbenzoate	90484-53-0	98%	1g	$190.16	2023-08-31
Alichem	A019064463-5g	Methyl 3-bromo-4-formylbenzoate	90484-53-0	98%	5g	$618.13	2023-08-31
Fluorochem	220801-1g	Methyl 3-bromo-4-formylbenzoate	90484-53-0	95%	1g	￡128.00	2022-03-01
Fluorochem	220801-5g	Methyl 3-bromo-4-formylbenzoate	90484-53-0	95%	5g	￡384.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YB638-50mg	Methyl 3-bromo-4-formylbenzoate	90484-53-0	98%	50mg	115.0CNY	2021-07-12

Methyl 3-bromo-4-formylbenzoate Production Method

Production Method 1

1571-08-0

90484-53-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide , Trifluoromethanesulfonic acid Catalysts: 2-Amino-4-nitrobenzoic acid , Silver trifluoroacetate , Palladium diacetate Solvents: 1,2-Dichloroethane ; 24 h, 90 °C

Reference

: Diverse ortho-C(sp2)-H Functionalization of Benzaldehydes Using Transient Directing Groups

Liu, Xi-Hai; et al, Journal of the American Chemical Society, 2017, 139(2), 888-896

Production Method 2

1571-08-0

90484-53-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide , 2-Amino-4-nitrobenzoic acid , Trifluoromethanesulfonic acid , Silver trifluoroacetate Catalysts: Palladium diacetate Solvents: 1,2-Dichloroethane ; 36 h, 90 °C

Reference

: Annulated bacteriochlorins for near-infrared photophysical studies

Fujita, Hikaru; et al, New Journal of Chemistry, 2019, 43(19), 7209-7232

Production Method 3

1001200-40-3

90484-53-0

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Pyridine ; 70 min, 100 °C
1.2 Solvents: Water ; cooled

Reference

: A versatile method for the hydrolysis of gem-dibromomethylarenes bearing carboxylate or boronate group into aldehydes

Augustine, John Kallikat; et al, Tetrahedron, 2007, 64(4), 688-695

Production Method 4

1001200-40-3

90484-53-0

Reaction Conditions

1.1 Reagents: Silver nitrate Solvents: Ethanol , Water ; 90 min, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
1.3 Catalysts: Hydrochloric acid Solvents: Acetonitrile , Water ; 2 h, 70 °C

Reference

: Synthesis, radiolabeling and preliminary in vivo evaluation of multimodal radiotracers for PET imaging and targeted radionuclide therapy of pigmented melanoma

Billaud, Emilie M. F.; et al, European Journal of Medicinal Chemistry, 2015, 92, 818-838